Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]-

• CAS No.: 55790-53-9
• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 1-(10,10-dimethyl-2,6-dimethylidene-5-bicyclo[7.2.0]undecanyl)ethanone
• InChI: InChI=1S/C17H26O/c1-11-7-9-16-15(10-17(16,4)5)12(2)6-8-14(11)13(3)18/h14-16H,1-2,6-10H2,3-5H3
• InChI Key: CWEDHDMWROAFQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCC(=C)C2CC(C2CCC1=C)(C)C

Description

Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- is a complex organic compound with the molecular formula C15H24. It is also known by its IUPAC name, 10,10-Dimethyl-2,6-dimethylenebicyclo[7.2.0]undecane . This compound is characterized by its unique bicyclic structure, which includes two methylene groups and a dimethyl substitution at the 10th position.

Preparation Methods

The synthesis of Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- can be achieved through various synthetic routes. One common method involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition reactions . This method allows for the derivatization of the compound with numerous transformations, opening the gate to sp3-rich new chemical space . Industrial production methods may involve the use of gas chromatography for the purification and identification of the compound .

Chemical Reactions Analysis

Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as antibacterial or antifungal properties. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- can be compared with other similar compounds, such as β-caryophyllene and β-pinene . These compounds share similar bicyclic structures but differ in their specific substitutions and functional groups. The uniqueness of Ethanone, 1-[10,10-dimethyl-2,6-bis(methylene)bicyclo[7.2.0]undec-5-yl]- lies in its specific dimethyl and methylene substitutions, which confer distinct chemical and biological properties.